Cas no 84524-95-8 (4-HEXENOIC ACID, 3-(1-CHLORO-1-METHYLETHYL)-5-METHYL-, ETHYL ESTER)

4-HEXENOIC ACID, 3-(1-CHLORO-1-METHYLETHYL)-5-METHYL-, ETHYL ESTER structure
84524-95-8 structure
Product Name:4-HEXENOIC ACID, 3-(1-CHLORO-1-METHYLETHYL)-5-METHYL-, ETHYL ESTER
CAS No:84524-95-8
MF:C12H21ClO2
MW:232.746943235397
CID:3308174
PubChem ID:12822742
Update Time:2025-04-21

4-HEXENOIC ACID, 3-(1-CHLORO-1-METHYLETHYL)-5-METHYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 4-HEXENOIC ACID, 3-(1-CHLORO-1-METHYLETHYL)-5-METHYL-, ETHYL ESTER
    • 84524-95-8
    • Ethyl 3-(1-chloro-1-methylethyl)-5-methyl-4-hexenoate
    • DB-157512
    • Inchi: 1S/C12H21ClO2/c1-6-15-11(14)8-10(7-9(2)3)12(4,5)13/h7,10H,6,8H2,1-5H3
    • InChI Key: YHCKDYPJEMYSKI-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CC(C(Cl)(C)C)/C=C(/C)\C

Computed Properties

  • Exact Mass: 232.1230076Da
  • Monoisotopic Mass: 232.1230076Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų
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